Cas no 881673-80-9 (1H-Pyrrole-3-carboxylic acid, 5-bromo-1-(phenylsulfonyl)-, methyl ester)

1H-Pyrrole-3-carboxylic acid, 5-bromo-1-(phenylsulfonyl)-, methyl ester structure
881673-80-9 structure
Product Name:1H-Pyrrole-3-carboxylic acid, 5-bromo-1-(phenylsulfonyl)-, methyl ester
CAS No:881673-80-9
MF:C12H10BrNO4S
MW:344.181101322174
CID:1922168
PubChem ID:66924623
Update Time:2025-04-21

1H-Pyrrole-3-carboxylic acid, 5-bromo-1-(phenylsulfonyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carboxylic acid, 5-bromo-1-(phenylsulfonyl)-, methyl ester
    • DB-125293
    • 881673-80-9
    • methyl 5-bromo-1-(phenylsulfonyl)-1H-pyrrole-3-carboxylate
    • DTXSID801191557
    • SCHEMBL1156081
    • HBMWMTIYNWMGRB-UHFFFAOYSA-N
    • Inchi: 1S/C12H10BrNO4S/c1-18-12(15)9-7-11(13)14(8-9)19(16,17)10-5-3-2-4-6-10/h2-8H,1H3
    • InChI Key: HBMWMTIYNWMGRB-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C(=O)OC)=CN1S(C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 342.95139Da
  • Monoisotopic Mass: 342.95139Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 73.8Ų
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